5-amino-1-(4-chlorobenzyl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-[(4-chlorophenyl)methyl]pyrazole-4-carbonitrile
• InChI: InChI=1S/C11H9ClN4/c12-10-3-1-8(2-4-10)7-16-11(14)9(5-13)6-15-16/h1-4,6H,7,14H2
• InChI Key: VPYBXOQUUAZRKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=C(C=N2)C#N)N)Cl
• Molecular Formula: C11H9ClN4
• DSSTOX Substance ID: DTXSID901182064
• Molecular Weight: 232.67 g/mol
• CAS RN: 106898-36-6

Description

5-amino-1-(4-chlorobenzyl)-1H-pyrazole-4-carbonitrile is a chemical compound that has been of interest to scientific researchers due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-amino-1-(4-chlorobenzyl)-1H-pyrazole-4-carbonitrile is not fully understood. However, it has been suggested that this compound may act as a ligand for certain receptors or enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 5-amino-1-(4-chlorobenzyl)-1H-pyrazole-4-carbonitrile may have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor activities. It has also been shown to inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One advantage of using 5-amino-1-(4-chlorobenzyl)-1H-pyrazole-4-carbonitrile in lab experiments is its potential as a lead compound for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for the study of 5-amino-1-(4-chlorobenzyl)-1H-pyrazole-4-carbonitrile. One direction is to further investigate its potential as a lead compound for the development of new drugs. Another direction is to study its mechanism of action in more detail, which could provide insights into its potential applications in various fields. Additionally, there is a need to explore its toxicity and pharmacokinetics in vivo, which could inform its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 5-amino-1-(4-chlorobenzyl)-1H-pyrazole-4-carbonitrile involves the reaction of 4-chlorobenzylhydrazine with ethyl 2-cyanoacetate in the presence of a base catalyst. The resulting product is then treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

5-amino-1-(4-chlorobenzyl)-1H-pyrazole-4-carbonitrile has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, this compound has been explored for its potential as a lead compound for the development of new drugs. In organic synthesis, it has been used as a building block for the synthesis of other compounds. In material science, it has been investigated for its potential as a precursor for the synthesis of metal-organic frameworks.